Cas no 65907-12-2 (5-Acetylpyridine-3-carboxylic acid)

• Product Name: 5-Acetylpyridine-3-carboxylic acid
• CAS No: 65907-12-2
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 2124688
• PubChem ID: 21854924
• Update Time: 2024-03-01

5-Acetylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetylnicotinic acid
• 5-acetylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 5-acetyl-
• RQMHGAMGCAYIGM-UHFFFAOYSA-N
• Z2760930262
• 5-Acetylpyridine-3-carboxylic acid

• Inchi： 1S/C8H7NO3/c1-5(10)6-2-7(8(11)12)4-9-3-6/h2-4H,1H3,(H,11,12)
• InChI Key： RQMHGAMGCAYIGM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids